Cas no 100665-41-6 (Ganoderenic acid B)

Ganoderenic acid B Properties

Names and Identifiers

• Ganoderenic acid B
• (20E)-3β,7β-Dihydroxy-11,15,23-trioxo-5α-lanosta-8,20(22)-dien-26-oic acid
• Lanosta-8,20(22)-dien-26-oicacid, 3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,20E)-
• (3beta,7beta,20E)-3,7-Dihydroxy-11,15,23-trioxolanosta-8,20(22)-dien-26-oic acid
• (20E)-3β,7β-Dihydroxy-11,15,23-trioxolanosta-8,20(22)-diene-26-oic acid
• 6-(3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxohept-5-enoic acid
• Ganoderenic Acid B
• CHEBI:183521
• 100665-41-6
• DTXSID101316118
• FT-0775998
• DA-53491
• 1ST169505
• (5E)-6-{4,7-dihydroxy-3a,6,6,9a,11a-pentamethyl-3,10-dioxo-1H,2H,4H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl}-2-methyl-4-oxohept-5-enoic acid
• Ganoderenic acid b
• +Expand

• InChIKey： QECQJYAIIIIKJB-FMHGLVIXSA-N
• Inchi： InChI=1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18-19,21-22,32,34H,8-9,11-14H2,1-7H3,(H,36,37)/b15-10-/t16-,18-,19+,21+,22+,28+,29-,30+/m1/s1
• SMILES： C/C(=C/C(=O)C[C@@H](C)C(=O)O)/[C@H]1CC(=O)[C@@]2(C)C3=C(C(=O)C[C@]12C)[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4C[C@@H]3O)O

Computed Properties

• Exact Mass: 514.29300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 514.29305367 g/mol
• Heavy Atom Count: 37
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų
• Molecular Weight: 514.6

Experimental Properties

• LogP: 4.05160
• PSA: 128.97000
• Solubility: Insuluble (6.7E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids